(1R,2R)-2-Aminocyclohexanecarboxylic acid hydrochloride

• IUPAC Name: (1R,2R)-2-aminocyclohexane-1-carboxylic acid;hydrochloride
• InChI: InChI=1S/C7H13NO2.ClH/c8-6-4-2-1-3-5(6)7(9)10;/h5-6H,1-4,8H2,(H,9,10);1H/t5-,6-;/m1./s1
• InChI Key: QNIOBHOEZYKCJV-KGZKBUQUSA-N
• Canonical SMILES: C1CCC(C(C1)C(=O)O)N.Cl
• Isomeric SMILES: C1CC[C@H]([C@@H](C1)C(=O)O)N.Cl
• Molecular Formula: C7H14ClNO2
• Molecular Weight: 179.64 g/mol
• CAS No.: 158414-46-1

Description

(1R,2R)-2-Aminocyclohexanecarboxylic acid hydrochloride is a useful research compound. Its molecular formula is C7H14ClNO2 and its molecular weight is 179.64 g/mol. The purity is usually 95%.
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Scientific Research Applications

Biotechnological Routes and Chemical Synthesis

(1R,2R)-2-Aminocyclohexanecarboxylic acid hydrochloride serves as a precursor in the synthesis of various biologically active compounds and materials. It is involved in biotechnological routes that leverage the fermentation of sugars present in biomass. This process not only produces lactic acid but also enables the synthesis of other valuable chemicals like pyruvic acid, acrylic acid, 1,2-propanediol, and lactate ester through both chemical and biotechnological pathways. These advancements suggest a potential for green chemistry applications where this compound could play a crucial role in developing sustainable production methods for these chemicals (Gao, Ma, & Xu, 2011).

Catalysis and Polymer Chemistry

The compound has been examined for its catalytic properties, particularly in organic synthesis and polymer chemistry. Research indicates that its related metallocenes exhibit remarkable catalytic abilities, which are crucial for various industrial processes. This underscores the importance of this compound in facilitating reactions that are pivotal for manufacturing polymers and other synthetic materials, thus highlighting its versatility and potential in catalysis and materials science (Waern & Harding, 2004).

Environmental and Recycling Technologies

In the context of environmental sustainability, this compound is part of discussions around chemical recycling technologies. Specifically, its structural components may be utilized in processes aimed at the depolymerization of polyethylene terephthalate (PET) and other polymers, leading to the recovery of monomers that can be repurposed for new polymer synthesis. Such applications are critical in addressing the global challenge of plastic waste by offering pathways for converting waste materials back into valuable resources, thereby contributing to circular economy models (Karayannidis & Achilias, 2007).